Cas no 899734-76-0 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide
• CAS No: 899734-76-0
• MF: C₁₄H₁₆ClN₃O₄S₂
• MW: 389.877539634705
• CID: 5486770
• Update Time: 2025-05-25

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(7-chloro-1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C14H16ClN3O4S2/c15-9-3-4-11-12(6-9)24(20,21)18-14(17-11)23-8-13(19)16-7-10-2-1-5-22-10/h3-4,6,10H,1-2,5,7-8H2,(H,16,19)(H,17,18)
• InChI Key： GOGNELAQZWYJJR-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1=NC2=CC=C(Cl)C=C2S(=O)(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide

Compound CAS No. 899734-76-0: 2-(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide

Compound CAS No. 899734-76-0, also known as 2-(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(oxolan-2-yl)methylacetamide, is a highly specialized chemical compound with a complex structure and diverse applications in the field of organic chemistry. This compound belongs to the class of benzothiadiazines, which are heterocyclic compounds containing sulfur and nitrogen atoms in their ring structures. The presence of a chlorine substituent at the 7-position of the benzothiadiazine ring suggests that this compound may exhibit unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

The benzothiadiazine core of this compound is a well-known scaffold in drug discovery and development. Recent studies have highlighted the potential of such structures in modulating various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have reported that benzothiadiazines can act as inhibitors of certain kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The sulfanyl group attached to the benzothiadiazine ring further enhances the compound's reactivity and selectivity in biochemical interactions.

The N-(oxolan-2-yl)methylacetamide moiety in this compound introduces additional functional groups that can influence its pharmacokinetic properties. Oxolane derivatives are often used as protecting groups or as components in drug delivery systems due to their stability and biocompatibility. In this case, the oxolane group may play a role in stabilizing the compound during synthesis or enhancing its solubility in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex molecules like CAS No. 899734-76-0. For example, the use of click chemistry and transition metal-catalyzed couplings has facilitated the assembly of heterocyclic frameworks with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for achieving desired biological activities.

In terms of applications, CAS No. 899734-76-0 has shown promise in several areas of research. Its ability to act as a precursor for bioactive molecules makes it a valuable tool in medicinal chemistry. Additionally, its structural features suggest potential uses in materials science, particularly in the development of advanced polymers or sensors with tailored electronic properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of compounds like CAS No. 899734-76-0 is crucial for sustainable chemical practices. Recent studies have explored biodegradation mechanisms under various conditions, providing insights into how such compounds can be safely disposed of or recycled.

In conclusion, CAS No. 899734-76-0, or 2-(7-chloro...methylacetamide, represents a cutting-edge molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from drug discovery to materials science.